Cas no 1691003-44-7 (2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine)

2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine structure
1691003-44-7 structure
Product Name:2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine
CAS No:1691003-44-7
MF:C8H16N6
MW:196.252840042114
CID:5742141
PubChem ID:136837575
Update Time:2025-10-07

2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1118357
    • 2-[7-(Aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
    • 1691003-44-7
    • [1,2,4]Triazolo[1,5-a]pyrimidine-2-ethanamine, 7-(aminomethyl)-1,5,6,7-tetrahydro-
    • 2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine
    • Inchi: 1S/C8H16N6/c9-3-1-7-12-8-11-4-2-6(5-10)14(8)13-7/h6H,1-5,9-10H2,(H,11,12,13)
    • InChI Key: SMYYRGHKEDKQBZ-UHFFFAOYSA-N
    • SMILES: N12C(=NC(CCN)=N1)NCCC2CN

Computed Properties

  • Exact Mass: 196.14364454g/mol
  • Monoisotopic Mass: 196.14364454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.59±0.1 g/cm3(Predicted)
  • Boiling Point: 331.7±48.0 °C(Predicted)
  • pka: 9.69±0.29(Predicted)

2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1118357-0.05g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7 95%
0.05g
$1068.0 2023-10-27
Enamine
EN300-1118357-0.1g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7 95%
0.1g
$1119.0 2023-10-27
Enamine
EN300-1118357-0.25g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7 95%
0.25g
$1170.0 2023-10-27
Enamine
EN300-1118357-0.5g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7 95%
0.5g
$1221.0 2023-10-27
Enamine
EN300-1118357-1.0g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7
1g
$1686.0 2023-05-23
Enamine
EN300-1118357-2.5g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7 95%
2.5g
$2492.0 2023-10-27
Enamine
EN300-1118357-5.0g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7
5g
$4890.0 2023-05-23
Enamine
EN300-1118357-10.0g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7
10g
$7250.0 2023-05-23
Enamine
EN300-1118357-1g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7 95%
1g
$1272.0 2023-10-27
Enamine
EN300-1118357-5g
2-[7-(aminomethyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]ethan-1-amine
1691003-44-7 95%
5g
$3687.0 2023-10-27

2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine Related Literature

Additional information on 2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine

Introduction to 2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine (CAS No. 1691003-44-7)

2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine, identified by its CAS number 1691003-44-7, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates multiple fused rings, including a triazolopyrimidine core, which contributes to its unique chemical properties and reactivity.

The synthesis and characterization of 2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine involve intricate organic transformations that highlight the sophistication of modern synthetic methodologies. The presence of an aminomethyl substituent at the 7-position of the triazolopyrimidine ring introduces a nucleophilic center that can participate in further functionalization, making this compound a versatile scaffold for drug discovery. Additionally, the ethylamine moiety at the 1-position adds another layer of reactivity, enabling various modifications that can tailor its pharmacological profile.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrogen-rich heterocycles due to their ability to interact with biological targets in unique ways. The triazolopyrimidine scaffold is particularly noteworthy for its presence in several FDA-approved drugs and investigational compounds. For instance, derivatives of triazolopyrimidine have been studied for their antimicrobial, antiviral, and anticancer properties. The compound CAS No. 1691003-44-7, with its extended structure and multiple reactive sites, presents an opportunity to develop novel therapeutic agents that could address unmet medical needs.

One of the most compelling aspects of 2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-ylethan-1-amine is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are implicated in numerous diseases, including cancer. By modulating kinase activity, compounds like this have shown promise in preclinical studies as effective chemotherapeutic agents. The aminomethyl group provides a handle for further derivatization to optimize binding affinity and selectivity against specific kinase targets. This flexibility makes it an attractive candidate for structure-based drug design.

Furthermore, the incorporation of a triazolopyrimidine core into the molecular structure enhances the compound’s bioavailability and metabolic stability. These properties are essential for ensuring that the drug reaches its target site in sufficient quantities and remains active long enough to exert its therapeutic effect. Preclinical studies have demonstrated that derivatives of triazolopyrimidine exhibit favorable pharmacokinetic profiles when administered orally or intravenously. This suggests that CAS No. 1691003-44-7 could be developed into a viable candidate for clinical trials.

The synthetic route to 2-7-(aminomethyl)-4H,5H,6H,7H-1,2,4triazolo1,5apyrimidinyl)ethanamine involves multi-step reactions that showcase the expertise of medicinal chemists in navigating complex synthetic challenges. Key steps include cyclization reactions to form the triazolopyrimidine ring system followed by nucleophilic substitution to introduce the aminomethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to achieve regioselective functionalization. These methodologies ensure high yields and purity levels necessary for pharmaceutical development.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like this one. Molecular modeling techniques allow researchers to predict how CAS No. 1691003-44-7 will interact with biological targets at the atomic level. This approach not only saves time but also reduces the need for extensive experimental trials by identifying promising candidates early in the discovery pipeline. Additionally, virtual screening methods can be used to identify potential lead compounds based on their structural features and predicted binding affinities.

The biological activity of 2-Hydroxypropyl-pyrrolidone derivatives, which share structural similarities with our target compound, has been extensively studied due to their role as bioavailability enhancers in drug formulations. These derivatives improve solubility and permeability of poorly water-soluble drugs by forming inclusion complexes or micelles with hydrophobic molecules. While not directly related to our compound’s primary pharmacological function, this underscores the importance of considering solubility and bioavailability during drug development.

In conclusion, CAS No 1691003–44–7 exhibits remarkable potential as a pharmaceutical intermediate due to its complex heterocyclic structure, multiple reactive sites,and favorable pharmacokinetic properties . Further research is warranted to explore its full therapeutic spectrum, particularly in oncology where kinase inhibition remains a key area of focus . As synthetic methodologies advance, more efficient routes will likely emerge , enabling scalable production for clinical trials . The integration of computational tools alongside experimental validation promises faster identification , optimization ,and development timelines . This synergy between academia , biotech firms ,and pharmaceutical companies will drive innovation , bringing novel treatments closer to reality .

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.